Cas no 32885-82-8 ((+)-(R)-de-O-methyllasiodiplodin)

(+)-(R)-de-O-methyllasiodiplodin is a chiral secondary metabolite derived from fungal sources, notable for its potential bioactivity in pharmacological research. This compound exhibits a defined stereochemistry at the R-configuration, making it valuable for studies in enantioselective synthesis and structure-activity relationships. Its structural similarity to lasiodiplodin derivatives suggests relevance in investigating cytotoxic, antimicrobial, or anti-inflammatory properties. The absence of the methoxy group distinguishes it from related analogs, offering a unique scaffold for derivatization in medicinal chemistry. High purity and well-characterized stereochemistry ensure reliability for mechanistic studies and target validation. Suitable for academic and industrial research applications requiring precise chiral intermediates or bioactive probes.

(+)-(R)-de-O-methyllasiodiplodin structure

32885-82-8 structure

Product Name:(+)-(R)-de-O-methyllasiodiplodin

CAS No:32885-82-8

MF:C₁₆H₂₂O₄

MW:278.343485355377

CID:2010371

PubChem ID:14562695

Update Time:2025-09-25

(+)-(R)-de-O-methyllasiodiplodin Chemical and Physical Properties

Names and Identifiers

- (+)-(R)-de-O-methyllasiodiplodin
- (3R)-de-O-methyllasiodiplodin
- (R)-de-O-Methyllasiodiplodin
- Des-O-methyllasiodiplodin
- F7855-7
- O14-De-Me-(R)-Lasiodiplodin
- De-O-methyllasiodiplodin
- (3S)-3,4,5,6,7,8,9,10-Octahydro-12,14-dihydroxy-3-methyl-1H-2-benzoxacyclododecin-1-one
- AKOS040761577
- 32885-82-8
- CS-0137931
- DTXSID001312913
- HY-N7803
- (4S)-14,16-Dihydroxy-4-methyl-3-oxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-2-one
- (4S)-14,16-dihydroxy-4-methyl-3-oxabicyclo(10.4.0)hexadeca-1(12),13,15-trien-2-one
- Inchi： 1S/C16H22O4/c1-11-7-5-3-2-4-6-8-12-9-13(17)10-14(18)15(12)16(19)20-11/h9-11,17-18H,2-8H2,1H3/t11-/m0/s1
- InChI Key： NFEVFCAOVZCHBN-NSHDSACASA-N
- SMILES： O1C(C2C(=CC(=CC=2CCCCCCC[C@@H]1C)O)O)=O

Computed Properties

Exact Mass: 278.15180918g/mol
Monoisotopic Mass: 278.15180918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 120-125 ºC (hexane )
Boiling Point: 509.8±29.0 °C at 760 mmHg
Flash Point: 189.0±17.8 °C
Solubility: Almost insoluble (0.089 g/l) (25 º C),
Vapor Pressure: 0.0±1.4 mmHg at 25°C

(+)-(R)-de-O-methyllasiodiplodin Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD298916)

(+)-(R)-de-O-methyllasiodiplodin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3779-1 mg	De-O-methyllasiodiplodin	32885-82-8		1mg	￥2275.00	2022-04-26
A2B Chem LLC	AF87144-5mg	De-O-methyllasiodiplodin	32885-82-8		5mg	$660.00	2024-04-20
TargetMol Chemicals	TN3779-1 ml * 10 mm	De-O-methyllasiodiplodin	32885-82-8		1 ml * 10 mm	￥ 15890	2024-07-20
TargetMol Chemicals	TN3779-5 mg	De-O-methyllasiodiplodin	32885-82-8	98%	5mg	￥ 3,710	2023-07-11
TargetMol Chemicals	TN3779-1 mL * 10 mM (in DMSO)	De-O-methyllasiodiplodin	32885-82-8	98%	1 mL * 10 mM (in DMSO)	￥ 3810	2023-09-15
TargetMol Chemicals	TN3779-5mg	De-O-methyllasiodiplodin	32885-82-8		5mg	￥ 12300	2024-07-20

(+)-(R)-de-O-methyllasiodiplodin Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Additional information on (+)-(R)-de-O-methyllasiodiplodin

Compound CAS No 32885-82-8: (+)-(R)-de-O-methyllasiodiplodin

The compound with CAS No 32885-82-8, known as (+)-(R)-de-O-methyllasiodiplodin, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of lasiodiplodin, a naturally occurring alkaloid, and its de-O-methylated form has been extensively studied for its unique biological properties and potential therapeutic applications.

Recent studies have highlighted the biological activity of (+)-(R)-de-O-methyllasiodiplodin, particularly its role in modulating cellular processes and its potential as a lead compound for drug development. Researchers have demonstrated that this compound exhibits antiproliferative effects against various cancer cell lines, making it a promising candidate for anticancer therapy.

The synthesis of (+)-(R)-de-O-methyllasiodiplodin involves a series of intricate chemical transformations, including selective demethylation and stereochemical control to achieve the desired enantiomeric form. The use of advanced chromatographic techniques has enabled the isolation and characterization of this compound with high purity, ensuring its suitability for biological testing.

In terms of structural elucidation, the compound's molecular formula and molecular weight have been precisely determined through spectroscopic analysis. Its three-dimensional structure has been confirmed using X-ray crystallography, providing insights into the spatial arrangement of its functional groups and their contribution to its bioactivity.

One of the most exciting developments in the study of (+)-(R)-de-O-methyllasiodiplodin is its potential application in targeted drug delivery systems. Scientists are exploring the use of this compound as a payload in nanocarriers designed to deliver therapeutic agents directly to diseased tissues, minimizing systemic toxicity and enhancing treatment efficacy.

The pharmacokinetic profile of (+)-(R)-de-O-methyllasiodiplodin has also been investigated, revealing favorable absorption and distribution properties. These findings suggest that the compound may have excellent bioavailability when administered in appropriate formulations, further supporting its potential as a therapeutic agent.

Moreover, recent research has focused on understanding the mechanism of action of this compound at the molecular level. Studies indicate that it interacts with key cellular pathways involved in cell proliferation and apoptosis, providing a deeper understanding of its anticancer activity.

In conclusion, CAS No 32885-82-8, or (+)-(R)-de-O-methyllasiodiplodin, represents a significant advancement in the field of natural product chemistry and drug discovery. With ongoing research uncovering new insights into its biological properties and therapeutic potential, this compound continues to be a focal point for scientists worldwide.